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Compound of Interest

Compound Name: Siduron, cis-

Cat. No.: B15190678 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the environmental impact of two common

herbicides: cis-Siduron, a phenylurea herbicide, and prodiamine, a dinitroaniline herbicide. The

following sections present a comprehensive overview of their physicochemical properties,

ecotoxicological effects, and environmental fate, supported by experimental data and

methodologies.

Physicochemical Properties
A substance's physicochemical properties are fundamental to understanding its behavior and

potential impact on the environment. The table below summarizes key properties for both cis-

Siduron and prodiamine.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b15190678?utm_src=pdf-interest
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15190678?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property cis-Siduron Prodiamine

IUPAC Name
1-(2-methylcyclohexyl)-3-

phenylurea

2,6-Dinitro-N1,N1-dipropyl-4-

(trifluoromethyl)benzene-1,3-

diamine

CAS Number 1982-49-6 29091-21-2

Molecular Formula C₁₄H₂₀N₂O C₁₃H₁₇F₃N₄O₄

Molecular Weight 232.32 g/mol 350.29 g/mol

Water Solubility 18 mg/L at 25°C[1][2] 0.013 mg/L at 25°C[3]

Vapor Pressure 5.30 x 10⁻⁴ mPa at 20°C[4] 3.3 x 10⁻³ mPa at 25°C

Log Kow (Octanol-Water

Partition Coefficient)
3.3 4.1

Koc (Soil Organic Carbon-

Water Partitioning Coefficient)
330 - 420 (estimated)[1] 13,000 mL/g[5][6]

Ecotoxicity
The ecotoxicity of a pesticide determines its potential to harm non-target organisms. The

following tables summarize the acute toxicity of cis-Siduron and prodiamine to a range of

terrestrial and aquatic organisms.

Terrestrial Ecotoxicity
Organism Endpoint cis-Siduron Prodiamine

Mammal (Rat) Oral LD₅₀ >5500 mg/kg >5000 mg/kg[7]

Bird (Bobwhite Quail) Oral LD₅₀ >2250 mg/kg >10,000 mg/kg[7]

Honeybee (Apis

mellifera)
Contact LD₅₀ Moderately toxic >100 µ g/bee [7]

Earthworm (Eisenia

fetida)
LC₅₀ - Moderately toxic[8]
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Aquatic Ecotoxicity
Organism Endpoint cis-Siduron Prodiamine

Fish (Bluegill Sunfish) 96-hr LC₅₀ - 0.55 mg/L[7]

Fish (Rainbow Trout) 96-hr LC₅₀ 8.1 mg/L 0.83 mg/L[7]

Aquatic Invertebrate

(Daphnia magna)
48-hr EC₅₀ Moderately toxic 0.66 mg/L[7]

Algae - Moderately toxic -

Environmental Fate
The environmental fate of a pesticide describes its persistence, mobility, and transformation in

the environment.

Parameter cis-Siduron Prodiamine

Soil Half-life (Aerobic) Persistent ~69 days (sandy loam)[3]

Hydrolysis
May occur under acidic or

alkaline conditions[1]
Stable

Photodegradation in Water - Half-life: 2.3 - 7.3 hours[3]

Bioaccumulation Potential High (estimated BCF of 150)[1]
Potential to bioaccumulate in

aquatic organisms[8]

Experimental Protocols
The following are representative experimental protocols based on OECD guidelines for key

environmental impact assessments.

Fish Acute Toxicity Test (based on OECD Guideline 203)
This test determines the concentration of a substance that is lethal to 50% of a test fish

population (LC50) over a 96-hour period.

Test Organism: Rainbow trout (Oncorhynchus mykiss) or another suitable species.
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Test Conditions: Fish are exposed to a range of concentrations of the test substance in water

under controlled laboratory conditions (e.g., temperature, light, pH).

Procedure:

A limit test is often performed first at a high concentration (e.g., 100 mg/L) to determine if a

full dose-response study is necessary.

For a full study, fish are exposed to at least five concentrations of the test substance in a

geometric series. A control group is maintained in clean water.

Observations for mortality and sub-lethal effects are made at 24, 48, 72, and 96 hours.

The LC50 value is calculated using appropriate statistical methods.

Aerobic and Anaerobic Transformation in Soil (based on
OECD Guideline 307)
This study evaluates the rate and pathway of degradation of a chemical in soil under both

aerobic and anaerobic conditions.

Test System: Soil samples are collected from relevant agricultural areas.

Procedure:

The test substance, often radiolabeled (e.g., with ¹⁴C), is applied to the soil samples.

For aerobic testing, the soil is incubated in the dark at a controlled temperature and

moisture content, with a continuous supply of air.

For anaerobic testing, the soil is initially incubated aerobically and then flooded with water

and purged with an inert gas (e.g., nitrogen) to create anaerobic conditions.

At various time intervals, soil samples are extracted and analyzed to determine the

concentration of the parent compound and its transformation products.

The rate of degradation (half-life) and the nature of the degradation pathway are

determined.
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Signaling Pathways and Experimental Workflows
Mechanism of Action
The herbicidal activity of cis-Siduron and prodiamine stems from their interference with

fundamental cellular processes in plants.

Prodiamine (Dinitroaniline)

cis-Siduron (Phenylurea)
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Figure 1: Herbicidal Mechanisms of Action.

Prodiamine, a dinitroaniline herbicide, acts by inhibiting microtubule formation. Microtubules are

essential components of the cytoskeleton involved in cell division (mitosis). By binding to

tubulin, the protein subunit of microtubules, prodiamine disrupts their assembly, leading to a

failure of cell division and subsequent inhibition of root and shoot growth.

cis-Siduron, a phenylurea herbicide, targets the process of photosynthesis. It specifically binds

to the D1 protein in Photosystem II (PSII), a key complex in the photosynthetic electron

transport chain. This binding blocks the flow of electrons, thereby inhibiting the production of

ATP and NADPH, the energy-carrying molecules essential for carbon fixation. The ultimate

result is the cessation of photosynthesis and plant death.

Experimental Workflow: Fish Acute Toxicity Test
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The following diagram illustrates a typical workflow for conducting a fish acute toxicity test

according to OECD Guideline 203.

Start: Acclimatize Test Fish

Range-Finding Test
(Optional)

Definitive Test Setup
(5 concentrations + control)

96-hour Exposure Period

Record Mortality & Sub-lethal Effects
(24, 48, 72, 96 hours)

Data Analysis
(Calculate LC50)

End: Report Results
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Figure 2: Fish Acute Toxicity Test Workflow.

Conclusion

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b15190678?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15190678?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


This comparative guide highlights the distinct environmental profiles of cis-Siduron and

prodiamine. Prodiamine exhibits very low water solubility and high soil sorption, suggesting a

lower potential for leaching into groundwater compared to the more mobile cis-Siduron.

Ecotoxicological data indicates that while both substances can pose a risk to non-target

organisms, the specific sensitivities vary. Prodiamine appears to be more toxic to some aquatic

invertebrates and has a longer soil persistence. The cancellation of cis-Siduron's registration in

the United States reflects a broader regulatory trend towards phasing out pesticides with

certain environmental risk profiles. Researchers and professionals should consider these

factors when evaluating the use and potential environmental consequences of these

herbicides.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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